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Compound of Interest

Compound Name: L-Asparagine-15N2,d8

Cat. No.: B12057211

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for L-Asparagine-
15N2,d8. Due to the limited availability of a specific Safety Data Sheet (SDS) for this
isotopically labeled compound, this document synthesizes information from the SDS of the
non-labeled L-Asparagine and product-specific data for L-Asparagine-15N2,d8. It is presumed
that the isotopic labeling does not significantly alter the chemical hazards of the molecule.

Section 1: Chemical and Physical Properties

This section outlines the key physical and chemical properties of L-Asparagine-15N2,d8,
crucial for safe handling and storage. Data for the non-labeled L-Asparagine is also provided

for comparison.
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Property L-Asparagine-15N2,d8 L-Asparagine

CAS Number 1217473-37-4[1] 70-47-3

Molecular Formula CaDs'>N20s3 CaHsN20s3

Molecular Weight 142.15 g/mol [1] 132.12 g/mol
Appearance Solid[1] White crystalline powder
Melting Point 232 °C (decomposes)|[1] 233 - 235 °C[Z]

Soluble in water (20% in water)
Solubility No data available and acids/alkalies. Insoluble in

most organic solvents.

Flash Point Not applicable No information available
- Stable under normal Stable under normal
Stability N N )
conditions. conditions. Hygroscopic.

Section 2: Hazard Identification and GHS
Classification

Based on the data for L-Asparagine, L-Asparagine-15N2,d8 is not classified as a hazardous
substance or mixture under the Globally Harmonized System (GHS).

GHS Label Elements:

Pictogram: No pictogram required.

Signal Word: No signal word required.

Hazard Statements: No hazard statements required.

Precautionary Statements: While not mandated by GHS classification, standard safe
handling practices are recommended.

The following diagram illustrates the logical relationship for handling a non-hazardous chemical
according to standard laboratory safety protocols.
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Not Classified as Hazardous

Leads to Recommends Requires

Use in a well-ventilated area Wear protective gloves, clothing, and eye protection

Wash hands thoroughly after handling.
Do not eat, drink, or smoke in work area.

Sweep up and place in a suitable container for disposal Follow standard first aid procedures

Click to download full resolution via product page

Caption: Recommended safety workflow for handling L-Asparagine-15N2,d8.

Section 3: Toxicological Information
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No specific toxicological data is available for L-Asparagine-15N2,d8. The information below is
for L-Asparagine.

Metric Result Species
Acute Oral Toxicity (LD50) > 16,000 mg/kg Rat

) ] o o Reconstructed human
Skin Corrosion/Irritation No skin irritation

epidermis (RhE)

Serious Eye Damage/Irritation No eye irritation Human

Germ Cell Mutagenicity (Ames

Negative S. typhimurium
test)

A 90-day toxicity study on L-asparagine in rats determined a No-Observed-Adverse-Effect
Level (NOAEL) of 2.5% in the diet, which corresponds to 1.65 g/kg body weight/day for males
and 1.73 g/kg body weight/day for females.

Section 4: Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are maintained by the
respective testing organizations and are generally based on OECD Test Guidelines. For
instance:

Acute Oral Toxicity: Based on OECD Test Guideline 401.

Skin Corrosion/lrritation: Based on OECD Test Guideline 439.

Serious Eye Damage/Eye Irritation: Based on OECD Test Guideline 492.

Mutagenicity (Ames Test): Based on OECD Test Guideline 471.

Researchers should consult these guidelines for detailed methodologies.

Section 5: Handling, Storage, and First Aid

Handling Precautions:
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Avoid contact with skin and eyes.
Minimize dust generation and accumulation.
Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat. For L-Asparagine-15N2,d8, eyeshields, gloves, and a type N95 (US) respirator
are recommended.

Wash hands thoroughly after handling.

Storage Conditions:

Store in a cool, dry place.
Keep container tightly closed.
Protect from moisture as the non-labeled compound is hygroscopic.

The recommended storage class is 11 - Combustible Solids.

First-Aid Measures:

After inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention
if symptoms persist.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

After ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.

Section 6: Accidental Release and Disposal

Accidental Release Measures:
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Sweep up and shovel.

Keep in suitable, closed containers for disposal.

Avoid dust formation.

Ensure adequate ventilation.

Disposal Considerations:

» Dispose of waste in accordance with local, state, and federal regulations.
o Contaminated packaging should be treated as the product itself.

The following diagram outlines the logical flow for responding to an accidental release of L-
Asparagine-15N2,d8.
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Caption: Accidental release response workflow for L-Asparagine-15N2,d8.

This guide is intended for informational purposes only and should not be a substitute for a
formal safety review and adherence to all applicable safety regulations and best practices.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12057211?utm_src=pdf-body-img
https://www.benchchem.com/product/b12057211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Always consult the most up-to-date safety information from the supplier before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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